Cas no 1353947-13-3 ((2-ChloroMethyl-pyrrolidin-1-yl)-acetic acid)

• Product Name: (2-ChloroMethyl-pyrrolidin-1-yl)-acetic acid
• CAS No: 1353947-13-3
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD21092198
• CID: 4586982
• Update Time: 2025-08-03

(2-ChloroMethyl-pyrrolidin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-ChloroMethyl-pyrrolidin-1-yl)-acetic acid

• MDL： MFCD21092198
• Inchi： 1S/C7H12ClNO2/c8-4-6-2-1-3-9(6)5-7(10)11/h6H,1-5H2,(H,10,11)
• InChI Key： CHGBAUIYURMGRS-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)CCCC1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Additional information on (2-ChloroMethyl-pyrrolidin-1-yl)-acetic acid

(2-ChloroMethyl-pyrrolidin-1-yl)-acetic acid and Its Significance in Modern Chemical Research

(2-ChloroMethyl-pyrrolidin-1-yl)-acetic acid (CAS No. 1353947-13-3) is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, characterized by a pyrrolidinyl moiety linked to a chloromethyl group and an acetic acid side chain, make it a versatile intermediate in the development of novel therapeutic agents. This compound has garnered attention due to its potential applications in drug discovery, particularly in the synthesis of bioactive molecules that target various physiological pathways.

The< strong>pyrrolidin-1-yl group in the molecular structure of this compound contributes to its ability to interact with biological targets in a manner that is both specific and potent. Pyrrolidine derivatives are well-known for their role as pharmacophores in numerous drugs, including those used to treat neurological disorders, cardiovascular diseases, and infectious diseases. The presence of the< strong>chloromethyl group further enhances its reactivity, making it a valuable building block for constructing more complex molecules through nucleophilic substitution reactions.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that modulate protein-protein interactions (PPIs). These interactions are crucial for many biological processes, and their dysregulation is often associated with disease states. The< strong>(2-ChloroMethyl-pyrrolidin-1-yl)-acetic acid scaffold provides an excellent platform for designing molecules that can disrupt or regulate PPIs. For instance, studies have shown that derivatives of this compound can inhibit the activity of certain kinases and transcription factors, which are key players in cancer signaling pathways.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various physiological processes, including the degradation of proteins and the regulation of cellular signaling. Inhibiting specific proteases has been shown to be effective in treating conditions such as inflammation, autoimmune diseases, and cancer. The< strong>acetic acid side chain in the molecule provides a handle for further functionalization, allowing chemists to tailor the properties of the resulting compounds to achieve desired pharmacological effects.

The< strong>CAS No. 1353947-13-3 identifier ensures that researchers can reliably obtain and reference this compound for their studies. This standardized numbering system is essential for ensuring consistency and accuracy in chemical research, particularly when collaborating across different laboratories or publishing findings in scientific journals. The availability of this compound under a well-defined CAS number also facilitates its use in industrial applications, where reproducibility and quality control are paramount.

In addition to its applications in drug discovery, this compound has shown promise in materials science and polymer chemistry. The pyrrolidinyl group can serve as a monomer unit for synthesizing polymers with unique properties, such as enhanced biodegradability or improved biocompatibility. These materials have potential applications in medical devices, tissue engineering, and sustainable manufacturing.

The< strong>nucleophilic aromatic substitution (SNAr) reaction is one of the most common methods for functionalizing aromatic rings containing electron-withdrawing groups like chloro substituents. The chloromethyl group in< strong>(2-ChloroMethyl-pyrrolidin-1-yl)-acetic acid can undergo SNAr reactions with various nucleophiles, including amines, alcohols, and thiols. This reactivity allows for the rapid construction of diverse molecular architectures, making it an invaluable tool for synthetic chemists.

(2-ChloroMethyl-pyrrolidin-1-yl)-acetic acid as a scaffold for drug design. Molecular modeling studies have demonstrated that derivatives of this compound can effectively bind to target proteins by optimizing their shape and charge distribution. These studies provide insights into how structural modifications can enhance binding affinity and selectivity, guiding the development of next-generation therapeutics.

The synthesis of< strong>(2-ChloroMethyl-pyrrolidin-1-yl)-acetic acid itself is an interesting challenge that has been addressed by several research groups. Common synthetic routes involve the reaction of pyrrolidine derivatives with chloromethylating agents under controlled conditions. These reactions often require careful optimization to ensure high yields and purity, but once established, they provide a reliable pathway for producing this valuable intermediate.

(2-ChloroMethyl-pyrrolidin-1-yl)-acetic acid (CAS No. 1353947-13-3) is a multifunctional compound with broad applications in pharmaceutical research and beyond. Its unique structural features make it an excellent candidate for developing novel bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities, this compound will undoubtedly play a significant role in shaping the future of chemical biology and drug discovery.